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molecular formula C18H26N2O4 B1600074 tert-Butyl 4-(4-(ethoxycarbonyl)phenyl)piperazine-1-carboxylate CAS No. 234082-33-8

tert-Butyl 4-(4-(ethoxycarbonyl)phenyl)piperazine-1-carboxylate

Cat. No. B1600074
CAS RN: 234082-33-8
M. Wt: 334.4 g/mol
InChI Key: SBIWRFCYFYWFLT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08426422B2

Procedure details

A suspension of ethyl-4-fluorobenzoate (16.8 g, 0.1 mol), tert-butyl piperazine-1-carboxylate (18.6 g, 0.1 mol) and potassium carbonate (20.7 g, 0.15 mol) in dimethylsulfoxide (100 mL) was stirred under N2 at 120° C. for 10 hours. The reaction mixture was cooled to room temperature and poured into water (1 L). The solid product was filtered off, washed with water and dried in vacuum oven overnight at 40° C.
Name
ethyl-4-fluorobenzoate
Quantity
16.8 g
Type
reactant
Reaction Step One
Name
tert-butyl piperazine-1-carboxylate
Quantity
18.6 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
20.7 g
Type
reactant
Reaction Step One
Name
dimethylsulfoxide
Quantity
100 mL
Type
solvent
Reaction Step One
Name
water
Quantity
1 L
Type
reactant
Reaction Step Two
Name
tert-butyl 4-(4-(ethoxycarbonyl)phenyl)piperazine-1-carboxylate

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][C:4](=[O:12])[C:5]1[CH:10]=[CH:9][C:8](F)=[CH:7][CH:6]=1)[CH3:2].[N:13]1([C:19]([O:21][C:22]([CH3:25])([CH3:24])[CH3:23])=[O:20])[CH2:18][CH2:17][NH:16][CH2:15][CH2:14]1.C(=O)([O-])[O-].[K+].[K+].O>CS(C)=O>[CH2:1]([O:3][C:4]([C:5]1[CH:10]=[CH:9][C:8]([N:16]2[CH2:15][CH2:14][N:13]([C:19]([O:21][C:22]([CH3:25])([CH3:24])[CH3:23])=[O:20])[CH2:18][CH2:17]2)=[CH:7][CH:6]=1)=[O:12])[CH3:2] |f:2.3.4|

Inputs

Step One
Name
ethyl-4-fluorobenzoate
Quantity
16.8 g
Type
reactant
Smiles
C(C)OC(C1=CC=C(C=C1)F)=O
Name
tert-butyl piperazine-1-carboxylate
Quantity
18.6 g
Type
reactant
Smiles
N1(CCNCC1)C(=O)OC(C)(C)C
Name
potassium carbonate
Quantity
20.7 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
dimethylsulfoxide
Quantity
100 mL
Type
solvent
Smiles
CS(=O)C
Step Two
Name
water
Quantity
1 L
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Stirring
Type
CUSTOM
Details
was stirred under N2 at 120° C. for 10 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled to room temperature
FILTRATION
Type
FILTRATION
Details
The solid product was filtered off
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried in vacuum oven overnight at 40° C.
Duration
8 (± 8) h

Outcomes

Product
Details
Reaction Time
 10 h
Name
tert-butyl 4-(4-(ethoxycarbonyl)phenyl)piperazine-1-carboxylate
Type
Smiles
C(C)OC(=O)C1=CC=C(C=C1)N1CCN(CC1)C(=O)OC(C)(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.